Cas no 627521-85-1 (1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)-)

1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)- structure
627521-85-1 structure
Product Name:1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)-
CAS No:627521-85-1
MF:C23H25FN2
MW:348.456409215927
CID:432927
PubChem ID:16076481
Update Time:2025-04-19

1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N'-[(4-fluorophenyl)methyl]-N,N-bis(phenylmethyl)-
    • N',N'-dibenzyl-N-[(4-fluorophenyl)methyl]ethane-1,2-diamine
    • DTXSID50581894
    • N~1~,N~1~-Dibenzyl-N~2~-[(4-fluorophenyl)methyl]ethane-1,2-diamine
    • 627521-85-1
    • Inchi: 1S/C23H25FN2/c24-23-13-11-20(12-14-23)17-25-15-16-26(18-21-7-3-1-4-8-21)19-22-9-5-2-6-10-22/h1-14,25H,15-19H2
    • InChI Key: OJDYAOZHBWCPAO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNCCN(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 348.20035
  • Monoisotopic Mass: 348.20017697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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